Cas no 640-79-9 (Glycochenodeoxycholic acid)
Glycochenodeoxycholic acid (chenodeoxycholglycine) is a bile salt formed from deoxychenodeoxycholic acid and glycine in the liver. It acts as a detergent, dissolves fat absorption, and is absorbed by itself Conclusion: glycochenodeoxylic acid (chenodeoxycholglycine) induces hepatocyte apoptosis

Glycochenodeoxycholic acid structure
Product Name:Glycochenodeoxycholic acid
CAS No:640-79-9
Molecular Formula:C26H43NO5
Molecular Weight:449.6233
MDL:MFCD00271498
CID:505285
PubChem ID:12544
Glycochenodeoxycholic acid Properties
Names and Identifiers
-
- Glycine, N-[(3a,5b,7a)-3,7-dihydroxy-24-oxocholan-24-yl]-
- 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
- Chenodeoxycholylglycine
- Glycochenodeoxycholic acid
- [14C]-Glycylchenodeoxycholic acid
- [3H]-Glycylchenodeoxycholic acid
- Chenodeoxycholic acid glycine conjugate
- Chenodeoxyglycocholate
- Chenodeoxyglycocholic acid
- Glycine chenodeoxycholate
- Glycochenodeoxycholate
- GCDCA
- 451ZNJ667Y
- GCDA
- Glykochenodesoxycholsaure
- GTPL4545
- LMST05030008
- BDBM50375590
- Glycine, N-
- 16564-43-5
- 12-Desoxycholylglycine
- 640-79-9
- 12-Deoxycholylglycine
- Chenoglycodeoxycholic acid
- 2-[(4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R)-5,9-dihydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-14-yl]pentanamido]acetic acid
- HY-N2334
- (23R)-Hydroxychenodeoxycholylglycine
- AKOS040758608
- GLYCINE, N-((3.ALPHA.,5.BETA.,7.ALPHA.)-3,7-DIHYDROXY-24-OXOCHOLAN-24-YL)-
- N-(3alpha,7alpha-dihydroxy-5beta-cholan-24-oyl)-glycine
- ST 24:1;O3;G
- DB02123
- N-(3alpha,7alpha-dihydroxy-5beta-cholan-24-oyl)glycine
- Glycylchenodeoxycholic acid
- CHEMBL1552
- GLYCINE, N-(3.ALPHA.,7.ALPHA.-DIHYDROXY-5.BETA.-CHOLAN-24-OYL)-
- SCHEMBL236354
- CS-6319
- N-(carboxymethyl)-3a,7a-dihydroxy-5b-Cholan-24-amide
- G-5220
- C05466
- 3a,7a-Dihydroxy-N-(carboxymethyl)-5b-cholan-24-amide
- s5794
- N-(3a,7a-dihydroxy-5b-cholan-24-oyl)-Glycine
- Glycine, N-((3alpha,5beta,7alpha)-3,7-dihydroxy-24-oxocholan-24-yl)-
- MS-28150
- UNII-451ZNJ667Y
- Q5572600
- DTXSID301020165
- [(3alpha,7alpha-dihydroxy-24-oxo-5beta-cholan-24-yl)amino]acetic acid
- NCI60_028901
- NS00069559
- CHEBI:36274
- F85524
- Glycylchenodeoxycholate
- DA-73799
- 2-((4R)-4-((1S,2S,5R,7S,9R,10R,11S,14R,15R)-5,9-dihydroxy-2,15-dimethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadecan-14-yl)pentanamido)acetic acid
- GLYCINE, N-(3ALPHA,7ALPHA-DIHYDROXY-5BETA-CHOLAN-24-OYL)-
- ((3alpha,7alpha-dihydroxy-24-oxo-5beta-cholan-24-yl)amino)acetic acid
- Chenodeoxycholate, Glycine
- glyco-chenodeoxycholic acid
- Acid, Glycochenodeoxycholic
- 2-(((4R)-4-((3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta(a)phenanthren-17-yl)pentanoyl)amino)acetic acid
-
- MDL: MFCD00271498
- InChIKey: GHCZAUBVMUEKKP-GYPHWSFCSA-N
- Inchi: 1S/C26H43NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16+,17-,18-,19+,20+,21-,24+,25+,26-/m1/s1
- SMILES: O([H])[C@]1([H])C([H])([H])[C@]2([H])C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]2([H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C(=O)O[H])=O)C([H])([H])C([H])([H])[C@@]3([H])[C@@]21[H])O[H]
Computed Properties
- Exact Mass: 449.31400
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 449.31412347g/mol
- Heavy Atom Count: 32
- Complexity: 727
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.3
- Topological Polar Surface Area: 107
Experimental Properties
- LogP: 4.43440
- PSA: 110.35000
- Boiling Point: 655.6±40.0 °C at 760 mmHg
- Melting Point: 655.6±40.0 °C | Condition: Press: 760 Torr
- Vapor Pressure: 25°C时0.0±4.5 mmHg
- Flash Point: 350.3±27.3 °C
- Solubility: Almost insoluble (0.016 g/l) (25 º C),
- Color/Form: 粉末Powder
- Density: 1.162±0.06 g/cm3 (20 ºC 760 Torr),
Glycochenodeoxycholic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00EBWP-10mg |
Glycochenodeoxycholic Acid |
640-79-9 | 98% | 10mg |
$102.00 | 2025-02-27 | |
A2B Chem LLC | AG67817-10mg |
Glycochenodeoxycholic Acid |
640-79-9 | 95% | 10mg |
$42.00 | 2024-04-19 | |
Aaron | AR00EC51-100mg |
Glycochenodeoxycholic Acid |
640-79-9 | 98% | 100mg |
$47.00 | ||
ChemScence | CS-6319-10mg |
Glycochenodeoxycholic acid |
640-79-9 | >98.0% | 10mg |
$60.0 | 2021-09-02 | |
eNovation Chemicals LLC | Y1049229-250mg |
Glycochenodeoxycholic Acid |
640-79-9 | 98% | 250mg |
$140 | 2024-06-06 | |
MedChemExpress | HY-N2334-10mM*1mLinDMSO |
Glycochenodeoxycholic acid |
640-79-9 | ≥98.0% | 10mM*1mLinDMSO |
¥550 | 2023-07-26 | |
S e l l e c k ZHONG GUO | S5794-5mg |
Glycochenodeoxycholic acid |
640-79-9 | 99.35% | 5mg |
¥794.91 | 2023-09-15 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | G77752-20mg |
Glycochenodeoxycholic acid |
640-79-9 | ,HPLC≥98% | 20mg |
¥458.0 | 2023-09-07 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G860657-10mg |
Glycochenodeoxycholic acid |
640-79-9 | >98% | 10mg |
¥400.00 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4588-10 mg |
Glycochenodeoxycholic Acid |
640-79-9 | 97.00% | 10mg |
¥410.00 | 2022-04-26 |
Glycochenodeoxycholic acid Suppliers
CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
(CAS:640-79-9)
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Shanghai SCR-Biotech Co., Ltd.
(CAS:640-79-9)
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HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.
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Shanghai Aladdin Biochemical Technology Co., Ltd
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SI CHUAN WEI KE QI Biotechnology Co., Ltd.
(CAS:640-79-9)
MR./MRS.:YANG YANG
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:640-79-9)
MR./MRS.:TANG SI LEI
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Email:2881489226@qq.com
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:640-79-9)Glycochenodeoxycholic acid

Purity:99%/99%/99%
Quantity:10mg/250mg/1g
Price($):171.0/295.0/838.0